Cas no 84540-70-5 (1,2-Propanediol,3-[[3-(dimethylamino)propyl]amino]-)

• Product name: 1,2-Propanediol,3-[[3-(dimethylamino)propyl]amino]-
• CAS No: 84540-70-5
• MF: C₈H₂₀N₂O₂
• MW: 176.256602287292
• CID: 726184
• PubChem ID: 3019950

1,2-Propanediol,3-[[3-(dimethylamino)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[[3-(dimethylamino)propyl]amino]-
• 3-[[3-(dimethylamino)propyl]amino]propane-1,2-diol
• 3-[3-(dimethylamino)propylamino]propane-1,2-diol
• NS00062465
• EINECS 283-165-3
• 84540-70-5
• AKOS017262176
• 3-((3-(Dimethylamino)propyl)amino)propane-1,2-diol
• DTXSID201004831
• 3-{[3-(DIMETHYLAMINO)PROPYL]AMINO}PROPANE-1,2-DIOL

• Inchi： InChI=1S/C8H20N2O2/c1-10(2)5-3-4-9-6-8(12)7-11/h8-9,11-12H,3-7H2,1-2H3
• InChI Key： RXFQHLJNQDJBEG-UHFFFAOYSA-N
• SMILES： CN(C)CCCNCC(CO)O

Computed Properties

• Exact Mass: 176.152
• Monoisotopic Mass: 176.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7Ų
• XLogP3: -1.1

Experimental Properties

• Density: 1.024
• Boiling Point: 304.9°C at 760 mmHg
• Flash Point: 138.2°C
• Refractive Index: 1.486